N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C22H21N5O7/c1-31-14-6-4-13(10-16(14)32-2)27-21(29)19-20(22(27)30)26(25-24-19)11-18(28)23-12-3-5-15-17(9-12)34-8-7-33-15/h3-6,9-10,19-20H,7-8,11H2,1-2H3,(H,23,28)
• InChI Key: WVHNGSMLXSKIQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC5=C(C=C4)OCCO5)OC
• Molecular Formula: C22H21N5O7
• Molecular Weight: 467.4 g/mol
• CAS No.: 1052611-85-4

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C22H21N5O7 and its molecular weight is 467.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research into heterocyclic compounds, particularly those incorporating structures like quinazolinones, benzothiazole, and triazole, has demonstrated significant potential for antitumor activity. For instance, studies on novel 3-benzyl-substituted-4(3H)-quinazolinones have shown broad-spectrum antitumor activity with potency greater than the positive control 5-FU. Molecular docking studies further support their mechanism of action, potentially through inhibition of critical enzymes like EGFR-TK and B-RAF kinase in cancer cell lines (Ibrahim A. Al-Suwaidan et al., 2016).

Synthesis of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds, especially those with benzothiazole and triazole moieties, has been explored for various biological activities. These activities include antimicrobial, antifungal, and anticancer effects. Such research underscores the importance of structural diversity in drug discovery and the potential for compounds with complex structures, like the one , to serve as templates for developing new therapeutics (K. Pandya et al., 2019).